Cas no 2350191-05-6 (4-(2,2,2-tribromo-1-hydroxyethyl)benzonitrile)

• Product Name: 4-(2,2,2-tribromo-1-hydroxyethyl)benzonitrile
• CAS No: 2350191-05-6
• MF: C₉H₆Br₃NO
• MW: 383.862040042877
• CID: 6780936
• Update Time: 2026-03-12

4-(2,2,2-tribromo-1-hydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-tribromo-1-hydroxyethyl)benzonitrile

• Inchi： 1S/C9H6Br3NO/c10-9(11,12)8(14)7-3-1-6(5-13)2-4-7/h1-4,8,14H
• InChI Key： AOVCMCMBEQKWDI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C#N)=CC=1)(O)C(Br)(Br)Br

Additional information on 4-(2,2,2-tribromo-1-hydroxyethyl)benzonitrile

Professional Introduction to 4-(2,2,2-Tribromo-1-hydroxyethyl)benzonitrile (CAS No. 2350191-05-6)

4-(2,2,2-Tribromo-1-hydroxyethyl)benzonitrile, with the chemical identifier CAS No. 2350191-05-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring, and it is further functionalized by a 2,2,2-tribromo-1-hydroxyethyl side chain. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The< strong>benzonitrile moiety is well-known for its versatile reactivity and biological significance. Benzonitriles are frequently employed as intermediates in the synthesis of pharmaceuticals due to their ability to undergo various transformations, including nucleophilic addition reactions, reduction to amides, and coupling reactions with transition metals. The presence of the< strong>trihydroxyethyl group in 4-(2,2,2-tribromo-1-hydroxyethyl)benzonitrile introduces additional reactivity, making it a valuable building block for constructing more complex molecules.

In recent years, there has been a growing interest in the development of compounds that exhibit both biological activity and material properties. The< strong>CAS No. 2350191-05-6 compound has been studied for its potential applications in drug design and polymer chemistry. Specifically, the bromine atoms in the< strong>tribromo group enhance the electrophilicity of the molecule, facilitating its participation in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are crucial for constructing biaryl structures, which are prevalent in many biologically active compounds.

The< strong>hydroxyethyl side chain not only contributes to the solubility of the compound but also provides a site for further functionalization. This feature is particularly useful in medicinal chemistry, where modifications at the hydroxyl group can be used to fine-tune pharmacokinetic properties such as solubility and metabolic stability. Additionally, the< strong>nitrile group can be selectively reduced to an amide or converted into other functional groups, offering multiple pathways for derivatization.

One of the most exciting areas of research involving 4-(2,2,2-tribromo-1-hydroxyethyl)benzonitrile is its potential use as a precursor in the synthesis of bioactive molecules. For instance, recent studies have explored its application in the development of antimicrobial agents. The combination of bromine atoms and hydroxyl groups creates a scaffold that can interact with biological targets in unique ways. This has led to investigations into its efficacy against resistant bacterial strains and its potential as a lead compound for novel antibiotics.

The compound's< strong>CAS No. 2350191-05-6 registration underscores its importance as a chemical entity with distinct properties and applications. In materials science, benzonitrile derivatives are known for their role in polymer formation and as additives that enhance material performance. The< strong>tribromo-substituted benzonitrile derivative could serve as a monomer or cross-linking agent in the synthesis of high-performance polymers with tailored properties such as thermal stability and flame retardancy.

The< strong>nitrile group's ability to participate in hydrogen bonding interactions also makes it valuable in designing molecules with specific binding affinities. This property has been exploited in the development of ligands for metalloenzymes and receptors. Researchers have utilized derivatives of 4-(2,2,2-tribromo-1-hydroxyethyl)benzonitrile to create inhibitors that target enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

In conclusion, 4-(2,2,2-Tribromo-1-hydroxyethyl)benzonitrile (CAS No. 2350191-05-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceutical development to advanced materials engineering. As research continues to uncover new synthetic strategies and biological functions associated with this molecule, its importance is likely to grow further.